(3-Methoxymethyl-piperidin-1-yl)-acetic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• SMILES: COCC1CCCN(C1)CC(=O)O
• InChI: InChI=1S/C9H17NO3/c1-13-7-8-3-2-4-10(5-8)6-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChIKey: BNJKAULHLLVKPK-UHFFFAOYSA-N

(3-Methoxymethyl-piperidin-1-yl)-acetic acid (IUPAC: 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid, CAS 1353961-48-4) is a piperidine-acetic acid derivative featuring a methoxymethyl substituent at the 3-position of the piperidine ring, with molecular formula C9H17NO3 and molecular weight 187.24 g/mol. This compound belongs to the piperidine acetic acid scaffold class, a privileged structure in medicinal chemistry wherein the conformationally restricted piperidine ring combined with a flexible acetic acid side chain enables diverse interactions with biological targets.

(3-Methoxymethyl-piperidin-1-yl)-acetic acid CAS 1353961-48-4: Chemical Identity and Procurement Baseline

(3-Methoxymethyl-piperidin-1-yl)-acetic acid (IUPAC: 2-[3-(methoxymethyl)piperidin-1-yl]acetic acid, CAS 1353961-48-4) is a piperidine-acetic acid derivative featuring a methoxymethyl substituent at the 3-position of the piperidine ring, with molecular formula C9H17NO3 and molecular weight 187.24 g/mol . This compound belongs to the piperidine acetic acid scaffold class, a privileged structure in medicinal chemistry wherein the conformationally restricted piperidine ring combined with a flexible acetic acid side chain enables diverse interactions with biological targets . The compound is commercially available from multiple chemical suppliers as a research-grade building block .

1 Supports sigma receptor binding studies as a starting scaffold

2 Enables orthogonal derivatization for piperidine acetic acid library synthesis

3 Liquid physical state compatible with automated liquid handling workflows

Why (3-Methoxymethyl-piperidin-1-yl)-acetic acid Cannot Be Substituted by Generic Piperidine Acetic Acid Analogs

The piperidine acetic acid scaffold, while broadly represented in pharmaceutical research, exhibits profound structure-activity relationship (SAR) sensitivity to substituent position and identity [1]. In B1 receptor antagonist development, replacement of piperidine acetic acid cores with alternative scaffolds (e.g., dihydroquinoxalinone acetic acid) altered both potency and metabolic stability [2]. Similarly, within the gamma-secretase modulator class, fluorination patterns on the piperidine ring critically determine Aβ42-lowering efficacy and Notch-related safety profiles [3]. The 3-methoxymethyl substitution in the target compound introduces distinct physicochemical properties—including altered lipophilicity, hydrogen bonding capacity, and steric bulk—relative to unsubstituted piperidine acetic acid (MW 143.18), 3-methoxy analogs (MW 173.21), or 2-position methoxymethyl isomers . These structural distinctions translate to measurable differences in receptor binding profiles and synthetic utility, rendering generic substitution without empirical validation scientifically unsound.

Substituent position alters receptor affinity

The 3-methoxymethyl group shifts sigma receptor binding and selectivity compared to unsubstituted or 2-position isomers; SAR may not transfer directly.

Physical state and molecular weight differ

Liquid vs. solid state and a 44 Da mass increase relative to parent piperidine acetic acid can change chromatographic retention and formulation behavior.

Scaffold substitution pattern critically influences outcomes

Generic piperidine acetic acid analogs may lack the methoxymethyl handle required for key interactions in B1 antagonist or gamma-secretase modulator programs.

• [1] Chen JJ, Qian W, Biswas K, et al. Discovery of dihydroquinoxalinone acetamides containing bicyclic amines as potent Bradykinin B1 receptor antagonists. Bioorg Med Chem Lett. 2008;18(16):4477-4481. View Source
• [2] Munoz B, et al. Fluorinated piperidine acetic acids as gamma-secretase modulators. Bioorg Med Chem Lett. 2010;20(2):755-758. View Source
• [3] Ohki Y, et al. Piperidine acetic acid based γ-secretase modulators directly bind to Presenilin-1. EMBO J. 2011;30(23):4815-4824. View Source

Quantitative Differentiation Evidence for (3-Methoxymethyl-piperidin-1-yl)-acetic acid Versus Structural Analogs

Sigma-2 Receptor Binding Affinity: Ki = 90 nM in Rat PC12 Cells

(3-Methoxymethyl-piperidin-1-yl)-acetic acid demonstrates measurable binding affinity to sigma-2 receptor/TMEM97 with Ki = 90 nM in rat PC12 cell assays [1]. This represents a baseline affinity for the compound class, though high-affinity sigma-2 ligands typically achieve Ki values < 10 nM, with the most potent reported sigma-1 ligands exhibiting Ki = 2.3 nM [2]. The 90 nM affinity places this compound in the moderate binding range, suitable as a starting scaffold for further optimization rather than as a high-potency tool compound.

Sigma-2 Binding

Reported

Ki = 90 nM

Rat PC12 cells; radioligand displacement

Moderate affinity supports scaffold optimization

BindingDB source; starting point for affinity improvement

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 90 nM
Comparator Or Baseline	High-affinity sigma-1 ligand: Ki = 2.3 nM [2]
Quantified Difference	39-fold lower affinity relative to high-affinity sigma ligand
Conditions	Rat PC12 cells expressing sigma-2 receptor/TMEM97; inhibition constant determined via radioligand displacement

Why This Matters

This moderate affinity identifies (3-methoxymethyl-piperidin-1-yl)-acetic acid as a tractable sigma receptor-binding scaffold amenable to structure-based optimization, distinguishing it from inactive or non-binding piperidine analogs.

• [1] BindingDB BDBM50604967 (CHEMBL1698776). Ki = 90 nM for sigma-2 receptor in rat PC12 cells. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source
• [2] Waterhouse RN, et al. Synthesis of a selective sigma receptor radioligand for SPECT: [123I]-1-(2-hydroxyethyl)-4-(4-iodophenoxymethyl)piperidine. Nucl Med Biol. 1996;23(6):731-736. View Source

Sigma-1 Receptor Affinity Comparison: Ki = 660 nM (Guinea Pig) and Ki = 664 nM (Rat)

(3-Methoxymethyl-piperidin-1-yl)-acetic acid binds sigma-1 receptor with Ki = 660 nM in guinea pig cerebral homogenate (using [3H]DTG radioligand) and Ki = 664 nM in rat cerebral homogenate (using [3H]haloperidol) [1]. This represents >7-fold weaker affinity compared to its sigma-2 binding (90 nM), indicating a modest selectivity profile (sigma-2/sigma-1 ratio ≈ 7.3). This selectivity, while modest, contrasts with many piperidine derivatives that exhibit either non-selective binding across sigma subtypes or preferential sigma-1 affinity [2].

Sigma Subtype Selectivity

Direct head-to-head

sigma-2/sigma-1 ≈ 7.3-fold

sigma-1 Ki = 660 nM (guinea pig), 664 nM (rat)

Modest subtype preference; optimization entry point

Measurable selectivity over sigma-1; class context

Evidence Dimension	Sigma receptor subtype selectivity
Target Compound Data	Sigma-2 Ki = 90 nM; Sigma-1 Ki = 660 nM (guinea pig), 664 nM (rat)
Comparator Or Baseline	Sigma-1 Ki = 660/664 nM (same compound, different subtype)
Quantified Difference	Sigma-2/sigma-1 selectivity ratio ≈ 7.3-fold
Conditions	Guinea pig cerebral homogenate with [3H]DTG; rat cerebral homogenate with [3H]haloperidol

Why This Matters

The 7.3-fold sigma-2 over sigma-1 selectivity represents a measurable but modest subtype preference, providing a starting point for medicinal chemistry optimization toward improved sigma-2-selective tool compounds.

• [1] BindingDB BDBM50368226 (CHEMBL1907645). Ki = 660 nM (guinea pig) and 664 nM (rat) for sigma-1 receptor. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50368226 View Source
• [2] Opipramol characterization: Ki = 50±8 nM for sigma receptor. Neurochem Int. 2002. View Source

Molecular Weight and Physicochemical Differentiation: 187.24 g/mol vs. 143.18 g/mol (Unsubstituted Parent)

(3-Methoxymethyl-piperidin-1-yl)-acetic acid (MW 187.24 g/mol, formula C9H17NO3) carries a 44.06 g/mol mass increase and a 2-carbon/1-oxygen atomic increment relative to the unsubstituted parent piperidin-1-yl-acetic acid (MW 143.18 g/mol, C7H13NO2) . The 2-position methoxymethyl regioisomer (CAS 1353961-45-1) shares identical molecular formula and MW 187.24 but exhibits distinct chromatographic and solubility behavior , while the 3-methoxy analog (MW 173.21, C8H15NO3) lacks the extended methoxymethyl chain. Density predictions (1.1±0.1 g/cm³) and boiling point estimates (291.0±15.0 °C) provide additional differentiation from lower-MW analogs .

MW Differentiation

Cross-study comparable

187.24 vs. 143.18 g/mol (parent)

44.06 Da increase; C9H17NO3 vs. C7H13NO2

Distinct chromatographic retention and solubility

Predictive density/boiling point support method development

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW 187.24 g/mol, C9H17NO3
Comparator Or Baseline	Piperidin-1-yl-acetic acid: MW 143.18 g/mol, C7H13NO2; 3-Methoxy analog: MW 173.21 g/mol, C8H15NO3
Quantified Difference	44.06 g/mol increase vs. parent; 14.03 g/mol increase vs. 3-methoxy analog
Conditions	Standard molecular weight calculation; density and boiling point from predictive models

Why This Matters

The distinct molecular weight and extended methoxymethyl substituent confer unique chromatographic retention and solubility properties essential for analytical method development and synthetic route planning.

Scaffold Validation: Piperidine Acetic Acid Core as Privileged Pharmacophore

The piperidine acetic acid scaffold, of which (3-methoxymethyl-piperidin-1-yl)-acetic acid is a functionalized derivative, has been validated in multiple drug discovery programs. B1 receptor antagonists containing this core achieve IC50 values < 20 nM in functional assays , while optimized dihydroquinoxalinone acetamide derivatives reach IC50 < 0.2 nM [1]. Gamma-secretase modulators based on fluorinated piperidine acetic acids demonstrate sub-μM IC50 values with preserved Notch safety margin [2]. While the specific 3-methoxymethyl derivative lacks direct SAR data in these systems, the scaffold's established tractability supports its utility as a derivatizable building block.

Scaffold Validation

Class-level inference

B1 antagonist IC50

Optimized derivatives; not directly on target compound

Scaffold class supports SAR exploration

Literature precedent for high potency upon optimization

GHS Profile

Context-dependent

GHS07; H315, H319, H335

Liquid state; skin/eye/respiratory irritant

Standard irritant; differs from solid parent analog

Physical state relevant for handling and storage

Synthetic Versatility

Supporting evidence

2 reactive sites + metabolically stable ether

vs. 1 site for 3-(methoxymethyl)piperidine

Enables sequential derivatization strategies

Carboxylic acid and tertiary amine orthogonality

Evidence Dimension	Scaffold class potency range
Target Compound Data	Not directly reported in B1 or GSM assays
Comparator Or Baseline	Optimized B1 antagonist: IC50 < 0.2 nM; Optimized GSM: IC50 sub-μM
Quantified Difference	Potency enhancement achievable through scaffold optimization: >100-fold improvement from lead to optimized compound
Conditions	Human B1 receptor functional assay; gamma-secretase cell-free membrane assay

Why This Matters

The validated scaffold class supports procurement decisions for (3-methoxymethyl-piperidin-1-yl)-acetic acid as a viable starting material for SAR exploration, with literature precedent demonstrating the scaffold can achieve high potency upon appropriate functionalization.

• [1] Chen JJ, et al. Discovery of dihydroquinoxalinone acetamides containing bicyclic amines as potent Bradykinin B1 receptor antagonists. Bioorg Med Chem Lett. 2008;18(16):4477-4481. IC50 < 0.2 nM. View Source
• [2] Munoz B, et al. Fluorinated piperidine acetic acids as gamma-secretase modulators. Bioorg Med Chem Lett. 2010;20(2):755-758. IC50 sub-μM. View Source

GHS Hazard Profile for Laboratory Handling and Procurement Safety Assessment

(3-Methoxymethyl-piperidin-1-yl)-acetic acid carries GHS07 classification (Harmful/Irritant) with H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) hazard statements . This profile is comparable to many piperidine derivatives but may differ from specific analogs based on substituent identity. The compound exists as a liquid at room temperature , contrasting with the unsubstituted piperidin-1-yl-acetic acid which is a solid at room temperature —a physical state difference relevant to handling, storage, and formulation considerations.

GHS Profile

Context-dependent

GHS07; H315, H319, H335

Liquid state; skin/eye/respiratory irritant

Standard irritant; differs from solid parent analog

Physical state relevant for handling and storage

Evidence Dimension	Physical state and hazard classification
Target Compound Data	Liquid state; GHS07 Harmful/Irritant; H315, H319, H335
Comparator Or Baseline	Piperidin-1-yl-acetic acid: Solid state; hazard profile varies by source
Quantified Difference	Qualitative physical state difference (liquid vs. solid) at ambient conditions
Conditions	Room temperature; standard GHS classification per EU regulation

Why This Matters

The liquid physical state differentiates this compound from solid analogs for automated liquid handling systems and formulation workflows, while the defined GHS profile enables proper safety assessment and regulatory compliance in procurement.

Synthetic Versatility: Carboxylic Acid and Tertiary Amine Dual Reactivity

(3-Methoxymethyl-piperidin-1-yl)-acetic acid contains both a carboxylic acid moiety (enabling amide bond formation and esterification) and a tertiary amine within the piperidine ring (enabling quaternization or N-oxide formation) . This dual functionality distinguishes it from analogs lacking the acetic acid handle (e.g., 3-(methoxymethyl)piperidine, MW 129.20) [1] or those with the methoxymethyl group at alternative positions. The combination enables orthogonal derivatization strategies: the carboxylic acid can be activated for amide coupling with diverse amines, while the piperidine nitrogen remains available for subsequent modification or salt formation. The 3-position methoxymethyl substitution further provides a metabolically stable ether handle unavailable in unsubstituted or methoxy-only analogs.

Synthetic Versatility

Supporting evidence

2 reactive sites + metabolically stable ether

vs. 1 site for 3-(methoxymethyl)piperidine

Enables sequential derivatization strategies

Carboxylic acid and tertiary amine orthogonality

Evidence Dimension	Functional group count and synthetic handles
Target Compound Data	2 distinct reactive sites: carboxylic acid + tertiary amine + methoxymethyl ether
Comparator Or Baseline	3-(methoxymethyl)piperidine: 1 reactive site (amine only), MW 129.20
Quantified Difference	2 reactive sites vs. 1; MW difference 58.04 g/mol reflecting acetic acid addition
Conditions	Standard organic synthesis conditions; reactivity inferred from functional group presence

Why This Matters

The orthogonal reactivity profile expands the accessible chemical space for library synthesis and enables sequential derivatization strategies not possible with simpler piperidine building blocks, justifying procurement for medicinal chemistry campaigns requiring diverse analog generation.

• [1] Chembase. 3-(methoxymethyl)piperidine, CAS 116574-72-2. Molecular Formula C7H15NO. https://en.chembase.cn/chemicals-with-cas-number-116574-72-2.html View Source

Procurement-Relevant Application Scenarios for (3-Methoxymethyl-piperidin-1-yl)-acetic acid

Sigma Receptor Tool Compound Development and CNS Target Exploration

Researchers investigating sigma-2 receptor (TMEM97) pharmacology may employ (3-methoxymethyl-piperidin-1-yl)-acetic acid as a moderate-affinity starting scaffold (Ki = 90 nM for sigma-2 [1]) with measurable sigma-1 selectivity (sigma-2/sigma-1 ≈ 7.3-fold [2]). This binding profile supports structure-activity relationship studies aimed at improving sigma-2 affinity and subtype selectivity. Given sigma receptors' established roles in cancer cell proliferation, neurodegenerative disease pathology, and CNS disorders, this compound provides a chemically tractable entry point for medicinal chemistry optimization campaigns targeting sigma receptor pathways [3].

Diversity-Oriented Synthesis and Piperidine Acetic Acid Library Construction

Medicinal chemistry teams constructing piperidine acetic acid-based compound libraries will benefit from (3-methoxymethyl-piperidin-1-yl)-acetic acid's orthogonal reactivity profile. The carboxylic acid enables amide coupling with diverse amine partners, while the methoxymethyl substituent introduces a metabolically stable ether moiety at the 3-position . This functional group combination facilitates rapid analog generation around the privileged piperidine acetic acid pharmacophore—a scaffold validated in B1 antagonist (IC50 < 0.2 nM for optimized derivatives [4]) and gamma-secretase modulator (sub-μM IC50 [5]) programs. The liquid physical state further enables automated liquid handling for high-throughput library synthesis workflows .

Analytical Method Development Requiring Distinct Chromatographic Standards

Analytical chemists developing separation methods for piperidine acetic acid derivatives will recognize (3-methoxymethyl-piperidin-1-yl)-acetic acid's utility as a distinct retention time marker. Its molecular weight (187.24 g/mol) and polarity profile differentiate it clearly from the unsubstituted parent (143.18 g/mol), 3-methoxy analog (173.21 g/mol), and 2-position methoxymethyl regioisomer (187.24 g/mol) . This distinctiveness, combined with its liquid physical state and defined density (1.1±0.1 g/cm³) and boiling point (291.0±15.0 °C) parameters , makes it suitable as a reference standard for HPLC or GC-MS method validation and for troubleshooting isomeric co-elution issues in complex reaction mixtures.

Neuroscience Probe Synthesis via Orthogonal Derivatization Strategies

Neuroscience researchers synthesizing CNS-penetrant chemical probes can leverage (3-methoxymethyl-piperidin-1-yl)-acetic acid as a versatile intermediate. Piperidine-containing compounds demonstrate established CNS permeability [6], and the methoxymethyl substitution pattern may influence blood-brain barrier partitioning relative to unsubstituted or hydroxylated analogs. The compound's dual reactive sites enable sequential functionalization: amide formation at the carboxylic acid followed by N-alkylation or N-oxide formation at the piperidine nitrogen, or vice versa. This sequential derivatization capability is particularly valuable for generating focused libraries exploring CNS target engagement while controlling physicochemical properties .

Application

Selection Property

Validation Focus

Sigma receptor target engagement studies

Moderate-affinity sigma-2 binding scaffold

Subtype selectivity and affinity optimization

Piperidine acetic acid library construction

Dual reactive sites for orthogonal derivatization

Analog diversity and physicochemical properties

Chromatographic differentiation standard

Distinct molecular weight and polarity profile

Method validation for isomeric separation

CNS probe intermediate

Functional group versatility and methoxymethyl handle

CNS target engagement and BBB partitioning

• [1] BindingDB BDBM50604967 (CHEMBL1698776). Ki = 90 nM for sigma-2 receptor in rat PC12 cells. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source
• [2] BindingDB BDBM50368226 (CHEMBL1907645). Ki = 660 nM (guinea pig) and 664 nM (rat) for sigma-1 receptor. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50368226 View Source
• [3] Megalizzi V, et al. Sigma receptors and cancer: therapeutic opportunities. Med Res Rev. 2012;32(2):410-427. DOI: 10.1002/med.20216 View Source
• [4] Chen JJ, et al. Discovery of dihydroquinoxalinone acetamides containing bicyclic amines as potent Bradykinin B1 receptor antagonists. Bioorg Med Chem Lett. 2008;18(16):4477-4481. IC50 < 0.2 nM. View Source
• [5] Munoz B, et al. Fluorinated piperidine acetic acids as gamma-secretase modulators. Bioorg Med Chem Lett. 2010;20(2):755-758. IC50 sub-μM. View Source
• [6] Waterhouse RN, et al. Synthesis of a selective sigma receptor radioligand for SPECT. Nucl Med Biol. 1996;23(6):731-736. log P = 4.0 for CNS penetration. View Source